[4-(1-Bromoethyl)phenyl](thiophen-2-yl)methanone

• CAS No.: 52779-83-6
• Molecular Formula: C13H11BrOS
• Molecular Weight: 295.20 g/mol
• IUPAC Name: [4-(1-bromoethyl)phenyl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C13H11BrOS/c1-9(14)10-4-6-11(7-5-10)13(15)12-3-2-8-16-12/h2-9H,1H3
• InChI Key: GTJYMGWDCMZGCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(=O)C2=CC=CS2)Br

Description

[4-(1-Bromoethyl)phenyl](thiophen-2-yl)methanone is a useful research compound. Its molecular formula is C13H11BrOS and its molecular weight is 295.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 23.5 parts of p-ethylphenyl 2-thienyl ketone, 19.5 parts of N-bromosuccinimide, 220 parts of carbon tetrachloride, 1.1 parts of benzoyl peroxide and one drop of toluene is stirred and refluxed for 2 hours. The precipitated succinimide is filtered off and the carbon tetrachloride filtrate is dried and evaporated. The oily residue solidifies on cooling. The solid product is dissolved in 2-propanol and the product is allowed to crystallize. It is filtered off and dried in vacuo, yielding α-bromo-α-methyl-p-tolyl 2-thienyl ketone; mp. 71.1° C.